Cas no 2168538-85-8 (3-methyl-1-(pentan-3-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride)

• Product Name: 3-methyl-1-(pentan-3-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride
• CAS No: 2168538-85-8
• MF: C₁₀H₁₇FN₂O₂S
• MW: 248.317584753036
• CID: 6182804
• PubChem ID: 165530084
• Update Time: 2025-06-14

3-methyl-1-(pentan-3-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(pentan-3-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride
• EN300-1461462
• 2168538-85-8
• [3-methyl-1-(pentan-3-yl)-1H-pyrazol-4-yl]methanesulfonyl fluoride

• Inchi： 1S/C10H17FN2O2S/c1-4-10(5-2)13-6-9(8(3)12-13)7-16(11,14)15/h6,10H,4-5,7H2,1-3H3
• InChI Key： CCOVGZDRXUIMNM-UHFFFAOYSA-N
• SMILES： S(CC1C(C)=NN(C=1)C(CC)CC)(=O)(=O)F

Computed Properties

• Exact Mass: 248.09947712g/mol
• Monoisotopic Mass: 248.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.3Ų

Additional information on 3-methyl-1-(pentan-3-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride

Comprehensive Overview of 3-methyl-1-(pentan-3-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride (CAS No. 2168538-85-8)

The compound 3-methyl-1-(pentan-3-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride (CAS No. 2168538-85-8) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern chemical research and pharmaceutical development. With its unique structural features, this molecule is increasingly being explored for its potential applications in proteomics, enzyme inhibition, and click chemistry. The presence of the methanesulfonyl fluoride moiety makes it a valuable tool for covalent modification of proteins, a technique widely used in drug discovery and bioconjugation.

One of the key reasons for the growing interest in 3-methyl-1-(pentan-3-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride is its role in activity-based protein profiling (ABPP). Researchers are leveraging its reactive sulfonyl fluoride group to label and identify active sites in enzymes, a method that has become crucial in understanding disease mechanisms and developing targeted therapies. This aligns with current trends in precision medicine, where scientists seek to design molecules that interact selectively with biological targets.

In the context of organic synthesis, this compound serves as a versatile intermediate. Its pyrazole ring system is a common pharmacophore found in many bioactive molecules, making it a valuable scaffold for medicinal chemistry. The pentan-3-yl substituent adds lipophilicity, which can influence the compound's pharmacokinetic properties. Such characteristics are highly relevant to researchers working on central nervous system (CNS) drugs or metabolic modulators.

From a structural-activity relationship (SAR) perspective, the 3-methyl-1-(pentan-3-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride offers intriguing possibilities. The sulfonyl fluoride group's ability to form stable covalent bonds with nucleophilic amino acids (e.g., serine, threonine) has made it a focus in covalent drug design. This approach has gained traction with the success of covalent kinase inhibitors in oncology, addressing questions often searched by medicinal chemists about "irreversible inhibitors" and "warhead optimization".

The compound's stability under physiological conditions is another area of investigation. Recent studies on sulfonyl fluoride probes suggest they exhibit favorable hydrolytic stability compared to other electrophilic groups, answering frequent queries about "selective protein modification strategies". This property makes CAS No. 2168538-85-8 particularly useful for in vivo applications, where reagent stability is paramount.

In material science applications, the 3-methyl-1-(pentan-3-yl)-1H-pyrazol-4-yl moiety contributes to the development of functionalized polymers. The methanesulfonyl fluoride group can serve as a reactive handle for post-polymerization modifications, a technique growing in popularity for creating smart materials with tailored properties. This connects to trending searches about "click chemistry in materials science" and "surface functionalization methods".

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. The CAS registry (No. 2168538-85-8) provides a unique identifier that facilitates literature searches and patent analysis, important for researchers investigating prior art or intellectual property landscapes in this chemical space.

Environmental and handling considerations for 3-methyl-1-(pentan-3-yl)-1H-pyrazol-4-ylmethanesulfonyl fluoride follow standard laboratory safety protocols for reactive electrophiles. While not classified as hazardous under normal research conditions, proper personal protective equipment (PPE) and chemical hygiene practices are recommended, addressing common laboratory safety concerns.

The commercial availability of this compound through specialized chemical suppliers has increased in recent years, reflecting its rising importance in chemical biology research. Pricing and custom synthesis options are frequent search topics among procurement specialists, highlighting the compound's transition from a research curiosity to a practical tool.

Future research directions for CAS No. 2168538-85-8 may explore its utility in chemical proteomics platforms or as a building block for degron-targeting chimeras (PROTACs). These cutting-edge applications respond to the scientific community's growing interest in targeted protein degradation strategies, one of the most searched topics in contemporary drug discovery.